1-(4-bromobenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(4-bromophenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H19BrN2/c18-16-8-6-15(7-9-16)14-19-10-12-20(13-11-19)17-4-2-1-3-5-17/h1-9H,10-14H2
• InChI Key: WRAPDKOLIXFVMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Br)C3=CC=CC=C3
• Molecular Formula: C17H19BrN2
• DSSTOX Substance ID: DTXSID801258339
• Molecular Weight: 331.2 g/mol
• CAS RN: 368879-18-9

Description

1-(4-bromobenzyl)-4-phenylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

• Inhibitory Activity Against COVID-19 Proteins : A study by Jovanovic et al. (2021) explored the inhibitory potency of 4-bromobenzyl derivatives against SARS-CoV-2 proteins, including the main protease Mpro. These compounds, structurally similar to opaganib, demonstrated significant inhibitory potential, indicating their relevance in COVID-19 research (Jovanovic et al., 2021).

• Reactivity in Pd-catalysed Arylations : The reactivity of 1-(2-bromobenzyl)-4-halopyrazoles, closely related to 1-(4-bromobenzyl)-4-phenylpiperazine, in palladium-catalysed direct arylation was investigated by Brahim et al. (2016). This study highlights the potential of such compounds in complex organic synthesis and materials science (Brahim et al., 2016).

• Antifungal Activity : A derivative of 4-bromobenzyl, synthesized by Mu et al. (2015), exhibited moderate antifungal activity. This study underscores the potential biomedical applications of these compounds in developing antifungal agents (Mu et al., 2015).

• Antimicrobial Activity : A study by Ustabaş et al. (2020) synthesized and characterized a compound containing 5-(4-bromobenzyl) and assessed its antimicrobial activities. The compound showed some effectiveness against specific bacterial strains, indicating its potential use in antimicrobial research (Ustabaş et al., 2020).

• Molecular Docking and Dynamics in Drug Research : The compound's utility in molecular docking and dynamics studies was illustrated in the work of Amudha et al. (1999). They explored the electrochemical and magnetic properties of phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands including 4-bromo derivatives (Amudha et al., 1999).

• In Vitro Metabolism Studies : Ryu et al. (2006) investigated the in vitro metabolism of fluorine-labeled 1-phenylpiperazine derivatives, providing insights into the metabolic pathways and potential applications in radiotracer development (Ryu et al., 2006).

• Synthesis and Structural Elucidation : Westphal et al. (2009) conducted structural elucidation of a new designer benzylpiperazine, contributing to the field of forensic science and compound characterization (Westphal et al., 2009).